6-(3,5-dimethyl-1H-pyrazol-1-yl)-2-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]pyridazin-3(2H)-one
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Description
This compound features a pyridazin-3(2H)-one core substituted at the 6-position with a 3,5-dimethylpyrazole group and at the 2-position with a 2-oxoethyl chain bearing a 2-phenylmorpholine moiety. The pyridazinone scaffold is a well-known pharmacophore in medicinal chemistry, often associated with kinase inhibition or cardiovascular activity .
Properties
Molecular Formula |
C21H23N5O3 |
|---|---|
Molecular Weight |
393.4 g/mol |
IUPAC Name |
6-(3,5-dimethylpyrazol-1-yl)-2-[2-oxo-2-(2-phenylmorpholin-4-yl)ethyl]pyridazin-3-one |
InChI |
InChI=1S/C21H23N5O3/c1-15-12-16(2)26(22-15)19-8-9-20(27)25(23-19)14-21(28)24-10-11-29-18(13-24)17-6-4-3-5-7-17/h3-9,12,18H,10-11,13-14H2,1-2H3 |
InChI Key |
OFLXXWHTVMKPOO-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC(=NN1C2=NN(C(=O)C=C2)CC(=O)N3CCOC(C3)C4=CC=CC=C4)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Core Heterocycle Variations
Target Compound : Pyridazin-3(2H)-one core.
Compound 4i/4j () : Pyrimidin-2(1H)-one core.
- Pyridazinone lacks the aromaticity of pyrimidinone, altering electronic distribution and hydrogen-bonding capacity. This difference may influence binding to biological targets, such as enzymes requiring planar recognition sites .
- Pyrimidinone derivatives in incorporate coumarin (4i) and tetrazole (4j) groups, which introduce fluorescence (coumarin) or act as bioisosteres for carboxylic acids (tetrazole) . These features are absent in the target compound, suggesting divergent applications (e.g., imaging vs. therapeutic activity).
Substituent Analysis
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